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Compound of Interest

Compound Name:
Tert-butyl 3-formylmorpholine-4-

carboxylate

Cat. No.: B153264 Get Quote

tert-Butyl 3-formylmorpholine-4-carboxylate is a heterocyclic compound frequently utilized

in the synthesis of complex molecules with potential therapeutic applications. Due to the

presence of a chiral center at the 3-position of the morpholine ring and the common use of the

tert-butoxycarbonyl (Boc) protecting group, this compound is referred to by a variety of

systematic, semi-systematic, and trivial names. The accurate identification of this compound is

crucial for procurement, regulatory submissions, and scientific literature review.

Chemical Structure and CAS Numbers
The chemical structure consists of a morpholine ring substituted with a formyl group at the 3-

position and a tert-butoxycarbonyl group on the nitrogen atom at the 4-position. The presence

of a stereocenter at the 3-position gives rise to two enantiomers, (R) and (S), as well as the

racemic mixture.

Racemic Mixture (or when stereochemistry is not specified):

CAS Number: 833474-06-9[1][2]

(S)-Enantiomer:

CAS Number: 218594-01-5[3][4]
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CAS Number: 847805-31-6 (listed as (2S)-2-(Formyl)morpholine-4-carboxylic Acid tert-

Butyl Ester)[5]

Tabulated Synonyms
For clarity and ease of reference, the synonyms for tert-butyl 3-formylmorpholine-4-
carboxylate are categorized based on their structural and naming conventions.

Category Synonym

Systematic IUPAC Name
4-Morpholinecarboxylicacid, 3-formyl-, 1,1-

dimethylethyl ester[2]

Semi-Systematic Names
3-Formyl-morpholine-4-carboxylic acid tert-butyl

ester[2]

(S)-3-Formyl-morpholine-4-carboxylic acid tert-

butyl ester[4]

(2S)-2-(Formyl)morpholine-4-carboxylic Acid

tert-Butyl Ester[5]

Common Abbreviations N-Boc-3-morpholinecarbaldehyde[1][2]

4-Boc-3-morpholinecarbaldehyde[1][2]

4-N-Boc-morpholine-3-carbaldehyde[1]

Stereoisomer-Specific Names
(S)-tert-Butyl 3-formylmorpholine-4-

carboxylate[1][2][3]

(R)-N-Boc-3-morpholinecarbaldehyde[1]

(S)-N-Boc-3-morpholinecarbaldehyde[1]

tert-Butyl (3R)-3-formylmorpholine-4-

carboxylate[1]

tert-Butyl (3S)-3-formylmorpholine-4-

carboxylate[1]
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This guide provides a comprehensive, though not exhaustive, list of synonyms for tert-butyl 3-
formylmorpholine-4-carboxylate. Researchers are encouraged to use the Chemical

Abstracts Service (CAS) numbers for unambiguous identification of this compound in

databases and publications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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